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Compound of Interest

Compound Name: Desdiacetyl Bisacodyl-D13

Cat. No.: B15586337

Desdiacetyl Bisacodyl-D13: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Desdiacetyl Bisacodyl-D13, a
labeled active metabolite of the stimulant laxative Bisacodyl. This document collates critical
data typically found in a Certificate of Analysis, offering a valuable resource for researchers in
drug metabolism, pharmacokinetics, and analytical chemistry.

Core Compound Data

Desdiacetyl Bisacodyl-D13 is the isotopically labeled form of Desdiacetyl Bisacodyl, which is
the active metabolite of Bisacodyl. The deuterium labeling provides a distinct mass signature,
making it an ideal internal standard for quantitative bioanalytical studies using mass
spectrometry.

The following table summarizes the key quantitative data for Desdiacetyl Bisacodyl-D13,
compiled from various suppliers.
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Parameter

Value

Source

Chemical Name

4,4'-(2-
Pyridinylmethylene)bisphenol-
d1i3

[1](21[3]

4,4'-Dihydroxydiphenyl(2-
pyridyl)ymethane-d13, Bis(4-

hydroxyphenyl)(2-
Synonyms Y ) yphenyl)( [1112]
pyridyl)methane-d13, DDPM-
d13, Deacetylbisacodyl-d13,
La 96-d13
1285920-49-1 (for D13
CAS Number ) [21[41[5]
mixture)
Unlabeled CAS Number 603-41-8 [11[31[6]
Molecular Formula C1sH2D13NO2 [L1[2113][5]
Molecular Weight 290.40 g/mol [L112][31[5][6]
Appearance Light Pink Solid [2]
Storage 2-8°C Refrigerator [2]

Shipping Conditions

Ambient

[2]

Applications

Labeled active form of

Bisacodyl, Cathartic

[2][6]

Experimental Protocols: A General Overview

While specific experimental protocols are proprietary to the manufacturer and provided with the

lot-specific Certificate of Analysis, the following are standard analytical techniques used to

ensure the quality and purity of chemical reference standards like Desdiacetyl Bisacodyl-D13.

» High-Performance Liquid Chromatography (HPLC): This technique is fundamental for

determining the purity of the compound. A sample is dissolved in a suitable solvent and

injected into the HPLC system. The compound is separated from any impurities on a

chromatographic column, and a detector (typically UV-Vis) measures the relative amounts of
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the main compound and any impurities. The purity is often reported as a percentage area of
the main peak relative to the total area of all peaks.

o Mass Spectrometry (MS): Mass spectrometry is used to confirm the identity and isotopic
enrichment of the labeled compound. The analysis provides the mass-to-charge ratio (m/z)
of the molecule, which should correspond to the calculated molecular weight of Desdiacetyl
Bisacodyl-D13. High-resolution mass spectrometry (HRMS) can further confirm the
elemental composition.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are powerful
techniques for confirming the chemical structure of the compound. For isotopically labeled
compounds, NMR can also provide information about the positions of the deuterium atoms.
The absence of signals in the *H NMR spectrum at the positions of deuteration confirms the
labeling.

» Certificate of Analysis (CoA): A formal document that accompanies the product, providing lot-
specific results from the quality control testing. This typically includes the actual measured
purity (e.g., by HPLC), identity confirmation (e.g., by MS and/or NMR), and physical
appearance.[1][7] Reputable suppliers will provide a CoA with each product shipment.[7]

Visualizing the Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control and analysis of a
chemical reference standard, culminating in the issuance of a Certificate of Analysis.
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Caption: Workflow for Chemical Standard Quality Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Desdiacetyl Bisacodyl-D13 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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